Cas no 898361-95-0 (2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-95-0
• MF: C₂₀H₂₆N₄O₂S
• MW: 386.511043071747
• CID: 5481683
• Update Time: 2025-07-10

2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-[(4-methoxyphenyl)(4-methyl-1-piperidinyl)methyl]-
• 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C20H26N4O2S/c1-4-16-21-20-24(22-16)19(25)18(27-20)17(23-11-9-13(2)10-12-23)14-5-7-15(26-3)8-6-14/h5-8,13,17,25H,4,9-12H2,1-3H3
• InChI Key： DIKYKMXVNGGISZ-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(OC)C=C3)N3CCC(C)CC3)=C(O)N12

Additional information on 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898361-95-0)

The compound 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898361-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolothiazole core, has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific neurotransmitter receptors, including GABA_A and NMDA receptors, which are critical targets for treating anxiety, epilepsy, and neurodegenerative diseases. Structural-activity relationship (SAR) studies have revealed that the 4-methoxyphenyl and 4-methylpiperidin-1-yl moieties are essential for its high affinity and selectivity. Additionally, the triazolothiazole scaffold contributes to its metabolic stability, making it a viable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in a rodent model of neuropathic pain. The results demonstrated a significant reduction in pain-related behaviors, with minimal side effects compared to existing therapeutics. Another study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted its anti-inflammatory properties, showing potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the compound's dual therapeutic potential, bridging the gap between CNS and inflammatory disorders.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing its potential off-target effects. Current efforts are directed toward synthesizing derivatives with improved solubility and blood-brain barrier permeability. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications. As the field progresses, 2-ethyl-5-(4-methoxyphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.